![molecular formula C12H16ClN3S2 B2922199 1-[(2-Thien-3-yl-1,3-thiazol-4-yl)methyl]piperazine hydrochloride CAS No. 1052539-68-0](/img/structure/B2922199.png)
1-[(2-Thien-3-yl-1,3-thiazol-4-yl)methyl]piperazine hydrochloride
Overview
Description
This compound, also known as 1-[(2-Thien-3-yl-1,3-thiazol-4-yl)methyl]piperazine hydrochloride, has a molecular weight of 301.86 and a molecular formula of C12H16ClN3S2 . It is primarily used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring attached to a thienyl-thiazolyl group . The exact structure can be obtained from the supplier or through advanced analytical techniques.Physical And Chemical Properties Analysis
This compound is a solid at room temperature and has a melting point of 192° C . It should be stored at room temperature for optimal stability .Scientific Research Applications
Analgesic and Anti-inflammatory Applications
This compound has shown significant analgesic and anti-inflammatory activities in medicinal chemistry research . Its potential for pain relief and reducing inflammation makes it a candidate for further studies in the development of new therapeutic agents.
DNA Interaction and Cell Death Induction
In the field of molecular biology, thiazole derivatives, which include the core structure of this compound, have been found to bind to DNA and interact with topoisomerase II . This interaction can result in DNA double-strand breaks, a G2 phase arrest, and ultimately, cell death, which is particularly relevant in cancer research for the development of chemotherapeutic agents.
Proteomics Research
The compound is also used in proteomics research as a specialty product . Its unique structure may interact with proteins in a way that could help in understanding protein function and in the identification of new drug targets.
Chemical Library Inclusion for Drug Discovery
As part of a collection of unique chemicals, 1-[(2-Thien-3-yl-1,3-thiazol-4-yl)methyl]piperazine hydrochloride is included in chemical libraries used for early discovery research . Researchers can screen this compound against various biological targets to identify potential therapeutic effects.
. Understanding these aspects can lead to the synthesis of novel compounds with improved efficacy and safety profiles.Safety and Hazards
properties
IUPAC Name |
4-(piperazin-1-ylmethyl)-2-thiophen-3-yl-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S2.ClH/c1-6-16-8-10(1)12-14-11(9-17-12)7-15-4-2-13-3-5-15;/h1,6,8-9,13H,2-5,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBFYZAASDNYXLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CSC(=N2)C3=CSC=C3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Thien-3-yl-1,3-thiazol-4-yl)methyl]piperazine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide](/img/structure/B2922120.png)
![2-({1-[2-(Naphthalen-1-yl)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one](/img/structure/B2922124.png)
![2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide](/img/structure/B2922129.png)
![5-(2,3-dimethoxyphenyl)-1,3-dimethyl-6-(phenylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2922133.png)
![Ethyl N-[(1-methylpyrrolidin-3-yl)methyl]carbamate;hydrochloride](/img/structure/B2922135.png)
![exo-N,N-Dimethyl-3-azabicyclo[3.1.0]hexan-6-amine](/img/structure/B2922139.png)